molecular formula C14H13F2N B8381378 1,1-bis(4-fluorophenyl)-N-methylmethanamine

1,1-bis(4-fluorophenyl)-N-methylmethanamine

Cat. No. B8381378
M. Wt: 233.26 g/mol
InChI Key: OHVLGGYLHKMDAC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1,1-bis(4-fluorophenyl)-N-methylmethanamine is a useful research compound. Its molecular formula is C14H13F2N and its molecular weight is 233.26 g/mol. The purity is usually 95%.
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properties

Molecular Formula

C14H13F2N

Molecular Weight

233.26 g/mol

IUPAC Name

1,1-bis(4-fluorophenyl)-N-methylmethanamine

InChI

InChI=1S/C14H13F2N/c1-17-14(10-2-6-12(15)7-3-10)11-4-8-13(16)9-5-11/h2-9,14,17H,1H3

InChI Key

OHVLGGYLHKMDAC-UHFFFAOYSA-N

Canonical SMILES

CNC(C1=CC=C(C=C1)F)C2=CC=C(C=C2)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 4,4′-difluorobenzophenone (2.18 g, 10.0 mmol) in anhydrous ethanol (15 ml) was treated successively with titanium (IV) isopropoxide (5.9 ml, 20.0 mmol), methylamine hydrochloride (1.35 g, 20.0 mmol) and triethylamine (2.8 ml, 20.0 mmol).The resulting mixture was stirred at 22° C. for 18 h and then treated with sodium borohydride (0.57 g, 15.0 mmol). After 6 h at 22° C., the reaction mixture was quenched by the addition of 2N aqueous ammonia (30 ml) and the resulting precipitate was filtered and washed with dichloromethane. The organic layer was collected and extracted with 1N hydrochloric acid. The aqueous phase was then treated with 2N aqueous sodium hydroxide (pH 11) and extracted twice with dichloromethane. The combined extracts were dried (magnesium sulfate) and concentrated. Distillation of the residue in vacuo gave 2.12 g (91%) of the title amine as a clear oil: bp 85-90° C./0.2 torr, (bulb to bulb distillation, air bath temperature). 1HNMR 400 MHz (CDCl3) δ (ppm): 2.40 (3H, s, NCH3), 4.68 (1H, s, CH benzhydryl), 7.0 (4H, m, aromatics), 7.35 (4H, m, aromatics). Anal. Calcd for C14H13F2N: C, 72.09; H, 5.62; N, 6.0. Found: C, 71.76; H, 5.76; N, 5.84.
Quantity
2.18 g
Type
reactant
Reaction Step One
Quantity
15 mL
Type
solvent
Reaction Step One
Quantity
0.57 g
Type
reactant
Reaction Step Two
Quantity
1.35 g
Type
reactant
Reaction Step Three
Quantity
2.8 mL
Type
reactant
Reaction Step Three
Quantity
5.9 mL
Type
catalyst
Reaction Step Three
Name
Yield
91%

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